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An In-depth Technical Guide on the Pharmacokinetics and Biodistribution of Sodium Iodide I-

131

Introduction
Sodium Iodide I-131 (Na¹³¹I) is a radiopharmaceutical agent widely utilized in nuclear medicine

for both diagnostic and therapeutic applications, primarily related to thyroid disorders.[1][2] Its

efficacy is rooted in the thyroid gland's natural physiological mechanism for concentrating

iodine to synthesize thyroid hormones.[1][3] The emission of beta particles by I-131 is

responsible for its therapeutic effect, causing localized cell damage and destruction, while the

accompanying gamma rays allow for external imaging.[1][4] This guide provides a

comprehensive overview of the pharmacokinetics, biodistribution, and underlying cellular

mechanisms of Sodium Iodide I-131, intended for researchers, scientists, and professionals in

drug development.

Pharmacokinetics: ADME Profile
The journey of Sodium Iodide I-131 through the body is characterized by rapid absorption,

targeted distribution to iodine-avid tissues, metabolic incorporation into thyroid hormones, and

efficient renal excretion.

Table 1: Pharmacokinetic Parameters of Sodium Iodide I-131
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Parameter Description Quantitative Data

Absorption

Following oral administration,

Na¹³¹I is rapidly and

extensively absorbed from the

gastrointestinal (GI) tract.[5][6]

Approximately 90% of an

administered oral dose is

systemically absorbed within

the first 60 minutes.[7]

Distribution

After absorption, iodide is

primarily distributed throughout

the extracellular fluid.[6][8] It is

actively transported and

concentrated in the thyroid

gland, and to a lesser extent,

in other tissues with the

sodium-iodide symporter (NIS),

such as the salivary glands,

stomach, and choroid plexus.

[6][8] It also accumulates in the

breast, liver, gallbladder, and

kidneys.[7] It is not protein-

bound.[6][8]

The thyroid gland can

concentrate iodide to levels 25

to 500 times higher than in

plasma.[6][8]

Metabolism

Within the thyroid follicular

cells, trapped iodide is rapidly

oxidized to iodine by the

enzyme thyroid peroxidase

and incorporated into tyrosine

residues on the thyroglobulin

protein.[5][7][8]

Less than 0.2% of the iodide in

the thyroid's "iodide trap"

remains as free iodide due to

this rapid organification

process.[5][6][8]

Excretion

The primary route of excretion

for iodide that is not taken up

by the thyroid is through the

kidneys via urine.[6][8] A

smaller fraction is eliminated

through feces.[7][9]

The normal range of urinary

excretion is 37% to 75% of the

administered dose, which can

vary depending on the

patient's thyroid and renal

function.[6][7][8] Fecal

excretion accounts for

approximately 10% of the

dose.[7][9]
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Half-Life

The decay and elimination of I-

131 are described by both its

physical and effective half-

lives.

Physical Half-Life: 8.04 days.

[8][9] Effective Half-Life

(Plasma): Approximately 12

hours.[9] Effective Half-Life

(Thyroid): Approximately 6

days.[9] Effective Half-Life

(Blocked Thyroid):

Approximately 1.4 hours.[7]

Cellular Mechanism of Iodide Uptake
The selective accumulation of iodide in thyroid cells is mediated by the sodium-iodide

symporter (NIS), an integral membrane protein.[3][10] The process is an active transport

mechanism driven by the sodium gradient maintained by the Na⁺/K⁺-ATPase pump.[3] This

mechanism is crucial for both the diagnostic imaging and therapeutic efficacy of I-131.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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